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Compound of Interest

Compound Name: Biotin-PEG4-methyltetrazine

Cat. No.: B15580235 Get Quote

In-Depth Technical Guide: Biotin-PEG4-
methyltetrazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Biotin-PEG4-methyltetrazine, a

key reagent in bioorthogonal chemistry, focusing on its chemical properties and applications in

bioconjugation.

Core Molecular Attributes
Biotin-PEG4-methyltetrazine is a versatile molecule that combines a biotin moiety for affinity

purification or detection, a hydrophilic polyethylene glycol (PEG) spacer to enhance solubility

and reduce steric hindrance, and a methyltetrazine group for highly specific and rapid

bioorthogonal reactions.
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Property Value Source

Molecular Weight 589.71 g/mol [1][2][3]

Chemical Formula C27H39N7O6S [1][2][4]

Purity
>95% (typically analyzed by

HPLC)
[1][2]

Appearance Red crystalline solid [1][2]

Solubility Soluble in DMSO and DMF [1][2]

Bioorthogonal Reaction Mechanism
Biotin-PEG4-methyltetrazine participates in an inverse-electron-demand Diels-Alder (iEDDA)

cycloaddition reaction with trans-cyclooctene (TCO) functional groups. This "click chemistry"

reaction is exceptionally fast and proceeds efficiently under biocompatible conditions without

the need for a copper catalyst or elevated temperatures.[1][4] The high selectivity of the

methyltetrazine-TCO reaction allows for the precise labeling of biomolecules in complex

biological systems.[4]

Experimental Protocols
General Protocol for Antibody Labeling with Biotin-
PEG4-methyltetrazine
This protocol outlines a general procedure for labeling a TCO-modified antibody with Biotin-
PEG4-methyltetrazine. Note that specific antibody concentrations, reagent molar excess, and

incubation times may require optimization.

Materials:

TCO-modified antibody in a suitable buffer (e.g., PBS, pH 7.4)

Biotin-PEG4-methyltetrazine

Anhydrous Dimethylsulfoxide (DMSO)
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Size-exclusion chromatography column (e.g., Sephadex G-25)

Reaction buffer (e.g., PBS)

Procedure:

Reagent Preparation:

Equilibrate the TCO-modified antibody to room temperature.

Prepare a stock solution of Biotin-PEG4-methyltetrazine in anhydrous DMSO (e.g., 10

mM).

Reaction Setup:

In a microcentrifuge tube, add the TCO-modified antibody.

Add the desired molar excess of the Biotin-PEG4-methyltetrazine stock solution to the

antibody solution. A 10-20 fold molar excess is a common starting point.

Gently mix the solution by pipetting.

Incubation:

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

Purification:

Remove the excess, unreacted Biotin-PEG4-methyltetrazine by size-exclusion

chromatography.

Equilibrate the column with the desired storage buffer (e.g., PBS).

Apply the reaction mixture to the column and collect the fractions containing the labeled

antibody.

Characterization:
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Determine the degree of labeling (DOL) using UV-Vis spectroscopy by measuring the

absorbance at 280 nm (for the antibody) and 520 nm (for the tetrazine).

Confirm the integrity and functionality of the labeled antibody using appropriate analytical

methods (e.g., SDS-PAGE, ELISA).

Visualizing the Workflow
The following diagram illustrates the key steps in the bioorthogonal labeling of a TCO-modified

antibody with Biotin-PEG4-methyltetrazine.
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Caption: Workflow for antibody biotinylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580235#biotin-peg4-methyltetrazine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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